2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-(2-methoxy-4,5-dimethylphenyl)ethane-1-sulfonamido

• IUPAC Name: N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C21H23NO5S/c1-14-11-20(26-3)21(12-15(14)2)28(24,25)22-13-18(23)16-6-8-17(9-7-16)19-5-4-10-27-19/h4-12,18,22-23H,13H2,1-3H3
• InChI Key: FAHBHDYRNYIOKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)S(=O)(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O)OC
• Molecular Formula: C21H23NO5S
• Molecular Weight: 401.5 g/mol
• CAS No.: 2097884-45-0

Description

2-[4-(furan-2-yl)phenyl]-2-hydroxy-S-(2-methoxy-4,5-dimethylphenyl)ethane-1-sulfonamido is a useful research compound. Its molecular formula is C21H23NO5S and its molecular weight is 401.48. The purity is usually 95%.
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Scientific Research Applications

Host–Guest Complexes and Molecular Structures

Research on similar furan derivatives and sulfonamido groups has demonstrated their potential in forming host–guest complexes. For example, studies on furan-2,5-diylbis(diphenylmethanol) and its adducts with dimethylformamide and dimethyl sulfoxide reveal insights into the molecular structures through hydrogen bonding schemes (Ferguson, Glidewell, & Zakaria, 1996). These findings suggest that compounds with furan components and specific functional groups can form complex molecular structures with potential applications in materials science and molecular recognition.

Synthesis and Derivatization of Sulfonamides

Compounds with sulfonamide functionality, similar to the compound , have been synthesized and derivatized for various applications. Research on the synthesis and derivatization of 4-arylsulfonylthiophene- and furan-2-sulfonamides highlights methods for preparing these compounds, offering pathways to novel compounds with potential pharmacological or material science applications (Hartman & Halczenko, 1990).

Biological and Pharmacological Evaluations

The biological and pharmacological properties of sulfonamide-derived compounds, including their transition metal complexes, have been explored. These studies have shown that sulfonamide compounds exhibit moderate to significant antibacterial and antifungal activity, indicating their potential in developing new antimicrobial agents (Chohan & Shad, 2011). Such research underscores the potential medical and pharmacological applications of sulfonamide derivatives, including those with complex structures like the compound .